Cas no 101908-42-3 (2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-)

2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- structure
101908-42-3 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
CAS No:101908-42-3
MF:C12H15NO3
MW:221.2524
CID:1130899
PubChem ID:23323009

2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
    • 7-methoxy-4-propyl-1,4-benzoxazin-3-one
    • DTXSID30632898
    • 7-Methoxy-4-propyl-2H-1,4-benzoxazin-3(4H)-one
    • SCHEMBL10849516
    • 101908-42-3
    • Inchi: InChI=1S/C12H15NO3/c1-3-6-13-10-5-4-9(15-2)7-11(10)16-8-12(13)14/h4-5,7H,3,6,8H2,1-2H3
    • InChI Key: MOGUWLWSQIAOSK-UHFFFAOYSA-N
    • SMILES: CCCN1C(=O)COC2=C1C=CC(=C2)OC

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.77
  • LogP: 1.89560

2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- Related Literature

Additional information on 2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-

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